N-(1,7-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(1,7-dimethylpyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H22N4O4/c1-12-6-7-13-9-15-20(25-26(2)21(15)23-16(13)8-12)24-22(27)14-10-17(28-3)19(30-5)18(11-14)29-4/h6-11H,1-5H3,(H,24,25,27)
• InChI Key: ALKOTQXKMGKIEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC3=C(C=C2C=C1)C(=NN3C)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol

Description

“N-(1,7-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide” is a chemical compound that belongs to the class of pyrazoloquinolines. Pyrazoloquinolines are a type of nitrogen-containing heterocycles, which are important frameworks for the discovery of potent bioactive agents in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of pyrazoloquinolines can be achieved through various methods. One common method involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst. This method involves a sequential opening/closing cascade reaction.

Molecular Structure Analysis

The molecular structure of “N-(1,7-dimethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4,5-trimethoxybenzamide” would consist of a pyrazole and quinoline fragment, which can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The chemical reactions involving pyrazoloquinolines can be accelerated by certain compounds. For instance, a mixture of FeCl3 and polyvinyl pyrrolidine (PVP) was used to accelerate the addition of certain compounds to the double bond of others; then, an intramolecular cyclization allows the formation of products.

Scientific Research Applications

Anticancer Properties

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Anti-inflammatory Activity

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Antioxidant Effects

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Kinase Inhibition

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Mechanism of Action

The mechanism of action of pyrazoloquinolines can vary depending on their specific structure and the biological system they interact with. Some pyrazoloquinolines have been evaluated for activity and access to pharmaceutical products, which have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity.

Future Directions

The future directions in the research of pyrazoloquinolines could involve the development of new synthesis processes, the exploration of their biological activities, and the design of new compounds with improved properties.